Cas no 2172540-23-5 (6-methyl-3-nitropyridin-2-yl chloroformate)

• Product Name: 6-methyl-3-nitropyridin-2-yl chloroformate
• CAS No: 2172540-23-5
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 6324497
• PubChem ID: 165600311
• Update Time: 2025-10-29

6-methyl-3-nitropyridin-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitropyridin-2-yl chloroformate
• EN300-1613093
• 2172540-23-5

• Inchi： 1S/C7H5ClN2O4/c1-4-2-3-5(10(12)13)6(9-4)14-7(8)11/h2-3H,1H3
• InChI Key： CQLGAKGKWSAECJ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=C(C=CC(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.9937843g/mol
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85Ų

Additional information on 6-methyl-3-nitropyridin-2-yl chloroformate

6-Methyl-3-Nitropyridin-2-yl Chloroformate: A Comprehensive Overview

The compound with CAS No 2172540-23-5, commonly referred to as 6-methyl-3-nitropyridin-2-yl chloroformate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyridine ring with a nitro group and a chloroformate moiety. The pyridine ring serves as the central framework, while the nitro group and chloroformate functional groups contribute to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of 6-methyl-3-nitropyridin-2-yl chloroformate in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The chloroformate group is known for its ability to undergo nucleophilic acyl substitution reactions, making it a valuable intermediate in organic synthesis. This property has been leveraged in the creation of novel materials with enhanced mechanical and thermal stability.

In addition to its role in materials science, 6-methyl-3-nitropyridin-2-yl chloroformate has shown promise in medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of drugs targeting specific biological pathways. The nitro group on the pyridine ring contributes to the compound's ability to interact with biological systems, making it a valuable starting material for drug discovery efforts.

The synthesis of 6-methyl-3-nitropyridin-2-yl chloroformate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the pyridine derivative with the desired substituents and subsequent functionalization with the chloroformate group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, the handling and disposal of 6-methyl-3-nitropyridin-2-yl chloroformate must adhere to stringent safety protocols. While it is not classified as a hazardous chemical under standard conditions, proper precautions are necessary to ensure safe handling and minimize environmental impact.

In conclusion, 6-methyl-3-nitropyridin-2-yl chloroformate (CAS No 2172540-23-5) is a versatile compound with applications spanning multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.